Cas no 352-67-0 (1-Fluoro-4-(trifluoromethoxy)benzene)

• Product name: 1-Fluoro-4-(trifluoromethoxy)benzene
• CAS No: 352-67-0
• MF: C₇H₄F₄O
• MW: 180.099676132202
• MDL: MFCD00040835
• CID: 37014
• PubChem ID: 67698

1-Fluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-(trifluoromethoxy)benzene
• 4-(Trifluoromethoxy)fluorobenzene
• 1-FLUORO-4-TRIFLUOROMETHOXYBENZENE
• p-Fluoro Trifluoromethoxy Benzene
• p-Fluoro(trifluoromethoxy)benzene
• 4-fluorotrifluoromethoxybenzene
• fxffor df
• p-Fluorophenyl trifluoromethyl ether
• 4-Fluoro(trifluoromethoxy)benzene
• 352-67-0
• MFCD00040835
• Benzene, 1-fluoro-4-(trifluoromethoxy)-
• p,alpha,alpha,alpha-Tetrafluoroanisole
• EN300-305770
• ANISOLE, P,.ALPHA.,.ALPHA.,.ALPHA.-TETRAFLUORO-
• AMY5194
• NS00042106
• FT-0607776
• PS-11655
• GY6RDC3FBT
• UNII-GY6RDC3FBT
• AC-26093
• 1-Fluoro-4-trifluoromethoxy-benzene
• W-106684
• AKOS005064101
• EINECS 206-523-2
• DTXSID40188699
• 4-Fluorophenyl trifluoromethyl ether #
• SCHEMBL255560
• CS-W017232
• 1-fluoro-4-(trifluoromethyloxy)-benzene
• A6194
• 4-Flourobenzotrichloride
• p,A,A,A-Tetrafluoroanisole
• DB-023923
• 4-Fluorophenyl trifluoromethyl ether;p-(Trifluoromethoxy)fluorobenzene
• p-fluorotrifluoromethoxybenzene
• 206-523-2
• ANISOLE, P,ALPHA,ALPHA,ALPHA-TETRAFLUORO-
• DTXCID50111190

• MDL： MFCD00040835
• Inchi： 1S/C7H4F4O/c8-5-1-3-6(4-2-5)12-7(9,10)11/h1-4H
• InChI Key： JULMJGDXANEQDP-UHFFFAOYSA-N
• SMILES： FC(F)(F)OC1=CC=C(F)C=C1
• BRN： 2046330

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.323 g/mL at 25 °C(lit.)
• Boiling Point: 399.7°C at 760 mmHg
• Flash Point: 60 °F
• Refractive Index: n20/D 1.394(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 9.23000
• LogP: 2.72430
• Solubility: Not available

1-Fluoro-4-(trifluoromethoxy)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P280H,P305
  P351
  P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： R11: very flammable.
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3

1-Fluoro-4-(trifluoromethoxy)benzene Customs Data

• HS CODE：29093090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether